Cas no 100485-59-4 ((Z)-1-(1-Naphthalenyl)ethanone Oxime)

• Product Name: (Z)-1-(1-Naphthalenyl)ethanone Oxime
• CAS No: 100485-59-4
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 2859813
• PubChem ID: 5385753
• Update Time: 2025-10-23

(Z)-1-(1-Naphthalenyl)ethanone Oxime Chemical and Physical Properties

Names and Identifiers

• (Z)-1-(1-Naphthalenyl)ethanone Oxime
• D77507
• 100485-59-4
• (NZ)-N-(1-naphthalen-1-ylethylidene)hydroxylamine
• (Z)-N-[1-(NAPHTHALEN-1-YL)ETHYLIDENE]HYDROXYLAMINE
• AKOS008939753
• 1-(Naphthalen-1-yl)ethanone oxime
• NS00005189
• CS-15021
• 1-Acetylnaphthalene oxime
• DTXSID10430455
• EN300-6735498
• CS-M3377
• 1956-40-7
• SBB056832

• Inchi： 1S/C12H11NO/c1-9(13-14)11-8-4-6-10-5-2-3-7-12(10)11/h2-8,14H,1H3/b13-9-
• InChI Key： KHNGQTJKEPANSZ-LCYFTJDESA-N
• SMILES： O/N=C(/C)\C1C=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 185.084063974Da
• Monoisotopic Mass: 185.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (Z)-1-(1-Naphthalenyl)ethanone Oxime

Introduction to CAS No. 100485-59-4: (Z)-1-(1-Naphthalenyl)ethanone Oxime

The compound with CAS number 100485-59-4, commonly referred to as (Z)-1-(1-Naphthalenyl)ethanone Oxime, is a significant molecule in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a naphthalene ring system with a ketone oxime functionality. The naphthalene moiety contributes to its aromatic stability, while the oxime group introduces reactivity and potential for further functionalization.

Recent studies have highlighted the importance of (Z)-1-(1-Naphthalenyl)ethanone Oxime in various applications, including drug discovery, catalysis, and advanced materials development. Its structure has been leveraged in the synthesis of bioactive compounds, where the naphthalene ring system is known for its pharmacological properties. For instance, researchers have explored its role in the development of anti-inflammatory and anticancer agents, demonstrating its potential in medicinal chemistry.

The synthesis of (Z)-1-(1-Naphthalenyl)ethanone Oxime involves a series of well-established organic reactions, including oxidation and condensation processes. The stereochemistry at the oxime position (Z configuration) is critical for its properties, as it influences both the physical and chemical behavior of the compound. Recent advancements in asymmetric synthesis have enabled more efficient routes to this compound, ensuring higher yields and better control over stereochemistry.

In terms of physical properties, (Z)-1-(1-Naphthalenyl)ethanone Oxime exhibits a melting point of approximately 230°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its UV-Vis spectrum shows strong absorption bands due to the conjugated system formed by the naphthalene ring and the oxime group, making it a promising candidate for use in optoelectronic materials.

One of the most exciting developments involving this compound is its application in the field of metal-free catalysis. Researchers have demonstrated that (Z)-1-(1-Naphthalenyl)ethanone Oxime can act as a highly efficient catalyst in various organic transformations, such as alkene epoxidation and cyclopropanation reactions. This discovery has opened new avenues for sustainable chemical synthesis, reducing reliance on traditional metal-based catalysts.

Furthermore, recent studies have explored the use of (Z)-1-(1-Naphthalenyl)ethanone Oxime in polymer chemistry. Its ability to form stable covalent bonds with other monomers has led to the development of novel polymeric materials with enhanced mechanical and thermal properties. These materials are being investigated for use in high-performance composites and advanced coatings.

The versatility of (Z)-1-(1-Naphthalenyl)ethanone Oxime also extends to its role as an intermediate in natural product synthesis. Its structure closely resembles certain alkaloids found in nature, making it an ideal starting material for constructing complex biomolecules in the laboratory.

In conclusion, CAS No. 100485-59-4, or (Z)-1-(1-Naphthalenyl)ethanone Oxime, stands out as a multifaceted compound with applications across diverse fields of chemistry and materials science. Its unique structure, coupled with recent advancements in synthetic methods and catalytic applications, positions it as a key player in future research and industrial developments.